Cas no 301332-59-2 (1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline)

• Product Name: 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline
• CAS No: 301332-59-2
• MF: C₂₅H₂₀N₂O₂S
• MW: 412.503504753113
• CID: 2138196
• PubChem ID: 5725470
• Update Time: 2025-06-10

1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2-(styrylsulfonyl)-1,2-dihydroisoquinoline
• (E)-1-(1H-indol-3-yl)-2-(styrylsulfonyl)-1,2-dihydroisoquinoline
• HMS1473D20
• IDI1_019404
• 1-(1H-indol-3-yl)-2-[(2-phenylvinyl)sulfonyl]-1,2-dihydroisoquinoline
• 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline

• Inchi： 1S/C25H20N2O2S/c28-30(29,17-15-19-8-2-1-3-9-19)27-16-14-20-10-4-5-11-21(20)25(27)23-18-26-24-13-7-6-12-22(23)24/h1-18,25-26H/b17-15+
• InChI Key： CCPRLRGFKQTUSB-BMRADRMJSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1C=CC2C=CC=CC=2C1C1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 750
• Topological Polar Surface Area: 61.6

Additional information on 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline

Comprehensive Analysis of 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline (CAS No. 301332-59-2): Structure, Applications, and Research Insights

The compound 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline (CAS No. 301332-59-2) represents a fascinating class of heterocyclic molecules with significant potential in medicinal chemistry and materials science. Its unique structure combines an indole moiety, a dihydroisoquinoline scaffold, and a styryl sulfone group, making it a subject of growing interest among researchers. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently asked questions in the scientific community.

From a structural perspective, the 1H-indol-3-yl group contributes electron-rich aromatic properties, while the (E)-2-phenylethenesulfonyl unit introduces geometric specificity and potential for π-π stacking interactions. The dihydroisoquinoline core adds rigidity to the system, influencing its binding affinity in biological systems. Recent computational studies suggest this compound may exhibit interesting photophysical properties, sparking investigations into its potential as a fluorescent probe or optoelectronic material.

In pharmaceutical research, derivatives containing both indole and isoquinoline fragments have shown promise as kinase inhibitors and antimicrobial agents. While CAS 301332-59-2 itself remains under investigation, structural analogs demonstrate activity against various disease targets. Researchers are particularly interested in how the styryl sulfone group might influence cellular permeability and target engagement, a hot topic in drug discovery circles.

Synthetic approaches to 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline typically involve palladium-catalyzed cross-coupling reactions or multi-component condensations. The E-configuration of the vinyl sulfone moiety is crucial for maintaining the compound's biological activity, requiring careful stereochemical control during synthesis. Recent advances in flow chemistry have enabled more efficient production of such complex architectures, addressing scalability challenges noted in earlier literature.

Analytical characterization of this compound presents unique challenges due to its multiple aromatic systems. Advanced techniques like 2D NMR (especially HMBC and NOESY) are essential for confirming the connectivity between the indole, dihydroisoquinoline, and styryl sulfone units. Mass spectrometry studies reveal interesting fragmentation patterns that aid in structural elucidation of related derivatives.

Environmental and stability studies indicate that CAS 301332-59-2 demonstrates reasonable stability under ambient conditions, though protection from prolonged light exposure is recommended due to the conjugated system. Its solubility profile shows marked dependence on solvent polarity, with optimal dissolution observed in polar aprotic solvents—a property frequently queried by researchers working with this compound class.

Emerging applications explore the compound's potential in materials science, particularly as a building block for organic semiconductors. The extended π-conjugation system formed by the indole-isoquinoline core coupled with the vinyl sulfone group offers interesting charge transport properties. Several research groups are investigating its incorporation into donor-acceptor systems for photovoltaic applications.

From a safety perspective, standard laboratory precautions are sufficient for handling 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline. While comprehensive toxicological data remains limited, structural alerts suggest typical precautions for aromatic sulfones should be followed, including proper ventilation and personal protective equipment.

The scientific literature surrounding CAS 301332-59-2 continues to grow, with recent patents highlighting its utility as an intermediate in the synthesis of more complex therapeutic candidates. Database searches reveal increasing interest from both academic and industrial researchers, particularly in the context of targeted protein degradation strategies—a cutting-edge area of drug discovery.

Future research directions for this compound class likely include exploration of its supramolecular chemistry properties and potential as a ligand for transition metal catalysts. The presence of multiple coordination sites (the indole nitrogen and sulfonyl oxygens) makes it an interesting candidate for asymmetric catalysis applications, another rapidly developing field in organic synthesis.

For researchers sourcing 1-(1H-indol-3-yl)-2-(E)-2-phenylethenesulfonyl-1,2-dihydroisoquinoline, quality control parameters should include HPLC purity assessment (>95%), confirmation of the E-configuration by NMR, and residual solvent analysis. These specifications address common concerns raised in online forums and technical inquiries about this specialty chemical.

In conclusion, CAS 301332-59-2 represents a versatile scaffold with untapped potential across multiple scientific disciplines. Its unique combination of indole, isoquinoline, and vinyl sulfone pharmacophores continues to inspire innovative research across chemistry, biology, and materials science, positioning it as a compound to watch in coming years.